9H-Fluorene-9-thiol

• IUPAC Name: 9H-fluorene-9-thiol
• InChI: InChI=1S/C13H10S/c14-13-11-7-3-1-5-9(11)10-6-2-4-8-12(10)13/h1-8,13-14H
• InChI Key: GNURAXCIBMZJOG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(C3=CC=CC=C32)S
• Molecular Formula: C13H10S
• DSSTOX Substance ID: DTXSID20279337
• Molecular Weight: 198.29 g/mol
• CAS No.: 19552-08-0

Description

9H-Fluorene-9-thiol is a useful research compound. Its molecular formula is C13H10S and its molecular weight is 198.29 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The compound has been submitted to the National Cancer Institute (NCI) for testing and evaluation and the Cancer Chemotherapy National Service Center (NSC) number is 12360. The United Nations designated GHS hazard class pictogram is Environmental Hazard, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Optoelectronic Properties and Network Architecture

9H-Fluorene-9-thiol is pivotal in controlling optoelectronic behaviors, particularly in poly(fluorene) networks. The utilization of thiol-ene photo-click chemistry for cross-linking poly(fluorene) derivatives results in conjugated thin film networks with tunable network architecture. This technique provides a methodical approach to modulate the network architecture in cross-linked conjugated polymers, thereby controlling their optoelectronic properties. The introduction of fluorenone "defects" into these networks acts as an effective colorimetric indicator of electronic communication within the conjugated network, marking a significant step in the systematic investigation of the effects of network architecture on the optoelectronic properties of organic semiconductor networks (Davis & Carter, 2015).

Environmental Biodegradation

A significant application of this compound is in environmental biodegradation. The biodegradation of fluorene has been extensively studied, with the isolation of Arthrobacter sp. strain F101 capable of using fluorene as the sole carbon and energy source. This biodegradation process involves the formation of several metabolites, including 9-fluorenol and 9H-fluoren-9-one, and suggests two distinct pathways of fluorene biodegradation, one supporting cell growth and the other being a dead-end route (Grifoll, Casellas, Bayona, & Solanas, 1992).

Surface Grafting and Photopatterning

Thiol-ene chemistry is employed for the surface grafting of vinyl-functionalized poly(fluorene) derivatives onto substrates containing free surface thiol groups. This method facilitates the retention of the characteristic optoelectronic properties of conjugated polymers even after grafting onto surfaces. The surface-grafted poly(fluorene)s demonstrate facile photopatterning, and their utilization in thin film transistors shows performances comparable to conventional layers, marking an innovative approach in the field of optoelectronic device fabrication (Davis & Carter, 2014).

Solar Energy Applications

This compound is also a critical component in the field of solar energy. Polymers like poly[9-(1′-hexylheptylidene)-2,7-fluorene-alt-5,5-(4′,7′-di-2-thienyl-5′,6′-dialkoxy-2′,1′,3′-benzothiadiazole)] (PAFDTBT) have been synthesized, possessing a low band gap and high fill factor, demonstrating a power conversion efficiency of 6.2%. This indicates that 9-alkylidene-9H-fluorene is a highly useful building block for constructing narrow band gap conjugated polymers for high-efficiency bulk heterojunction polymer solar cells (Du et al., 2011).

Safety and Hazards

9H-Fluorene-9-thiol is hazardous to the aquatic environment. It is very toxic to aquatic life. In case of accidental release, it is advised to avoid dust formation, avoid breathing mist, gas or vapors, avoid contacting with skin and eye, and use personal protective equipment.

Future Directions

The formation of interconnected networks between AuNPs with different distances, depending on the nature of the thiol linkers, and the photoluminescence properties, open perspectives for applications in optical devices and electronics.

Mechanism of Action

Target of Action

9H-Fluorene-9-thiol primarily targets the Csp3–H functionalization of 9H-fluorene . This process involves the selective synthesis of both alkylated and alkenylated fluorenes using a single SNS ligand derived nickel complex .

Mode of Action

The compound interacts with its targets through an acceptorless dehydrogenation and borrowing hydrogen approach . Control experiments and kinetic profile diagrams depict that the reaction works via an unsaturated intermediate .

Biochemical Pathways

The affected biochemical pathway involves the synthesis of 9-fluorenones from 9H-fluorenes by air oxidation . This process can easily obtain 9-fluorenones substituted with nitro, halogen, or alkyl groups in high yield and purity .

Result of Action

The result of the compound’s action is the production of alkylated and alkenylated fluorenes . These fluorenes can be further modified to their corresponding epoxides, amino alcohols, and boronate esters .

Action Environment

The action of this compound is influenced by environmental factors. For instance, the compound should be handled in an environment that avoids dust formation, breathing mist, gas or vapours, and contact with skin and eyes . It is also recommended to ensure adequate ventilation, remove all sources of ignition, and evacuate personnel to safe areas .

Biochemical Analysis

Biochemical Properties

It is known that this compound can interact with various enzymes, proteins, and other biomolecules . The nature of these interactions is complex and may involve binding interactions, enzyme inhibition or activation, and changes in gene expression .

Cellular Effects

9H-Fluorene-9-thiol can have various effects on different types of cells and cellular processes . It can influence cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism . The specific effects can vary depending on the cell type and the concentration of the compound.

Molecular Mechanism

It is believed to exert its effects at the molecular level, including binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .

Temporal Effects in Laboratory Settings

The effects of this compound can change over time in laboratory settings. This includes information on the compound’s stability, degradation, and any long-term effects on cellular function observed in in vitro or in vivo studies .

Dosage Effects in Animal Models

The effects of this compound can vary with different dosages in animal models . This includes any threshold effects observed in these studies, as well as any toxic or adverse effects at high doses .

Metabolic Pathways

This compound is involved in various metabolic pathways . This includes interactions with enzymes or cofactors, as well as effects on metabolic flux or metabolite levels .

Transport and Distribution

This compound is transported and distributed within cells and tissues . This includes interactions with transporters or binding proteins, as well as effects on its localization or accumulation .

Subcellular Localization

This could include any targeting signals or post-translational modifications that direct it to specific compartments or organelles .